Cas no 138190-29-1 (5(4H)-Oxazolone, 4-[(4-methoxyphenyl)methylene]-2-(3-nitrophenyl)-)

• Product Name: 5(4H)-Oxazolone, 4-[(4-methoxyphenyl)methylene]-2-(3-nitrophenyl)-
• CAS No: 138190-29-1
• MF: C₁₇H₁₂N₂O₅
• MW: 324.28758430481
• CID: 1259992
• PubChem ID: 695986
• Update Time: 2025-04-20

5(4H)-Oxazolone, 4-[(4-methoxyphenyl)methylene]-2-(3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 5(4H)-Oxazolone, 4-[(4-methoxyphenyl)methylene]-2-(3-nitrophenyl)-
• (4E)-4-[(4-methoxyphenyl)methylidene]-2-(3-nitrophenyl)-1,3-oxazol-5-one
• SCHEMBL6795727
• AG-690/32535005
• 2-{3-nitrophenyl}-4-(4-methoxybenzylidene)-1,3-oxazol-5(4H)-one
• 138190-29-1

• Inchi： 1S/C17H12N2O5/c1-23-14-7-5-11(6-8-14)9-15-17(20)24-16(18-15)12-3-2-4-13(10-12)19(21)22/h2-10H,1H3/b15-9+
• InChI Key： DXIJPQUYRDSLOL-OQLLNIDSSA-N
• SMILES： O1C(/C(=C\C2C=CC(=CC=2)OC)/N=C1C1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 324.07466
• Monoisotopic Mass: 324.07462149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 93.7Ų

Experimental Properties

• PSA: 91.03